Cas no 71735-31-4 (Barium Pentafluorobenzenesulfonate)
71735-31-4 structure
Product Name:Barium Pentafluorobenzenesulfonate
CAS No:71735-31-4
MF:C6HF5O3S
MW:248.127358198166
CID:575936
PubChem ID:417247
Update Time:2025-04-19
Barium Pentafluorobenzenesulfonate Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,2,3,4,5,6-pentafluoro-, barium salt (2:1)
- barium(2+),2,3,4,5,6-pentafluorobenzenesulfonic acid
- PENTAFLUOROBENZENESULFONIC ACID BARIUM SALT
- BARIUM PENTAFLUOROBENZENESULFONATE
- barium pentafluorobenzenesulphonate
- PENTAFLUOROBENZENESULFONIC ACID,BA
- C12BaF10O6S2
- 71735-31-4
- SCHEMBL2870249
- barium(2+);2,3,4,5,6-pentafluorobenzenesulfonate
- NS00061926
- Barium Pentafluorobenzenesulfonate
-
- Inchi: 1S/C6HF5O3S/c7-1-2(8)4(10)6(15(12,13)14)5(11)3(1)9/h(H,12,13,14)
- InChI Key: IKMBXKGUMLSBOT-UHFFFAOYSA-N
- SMILES: S(C1C(=C(C(=C(C=1F)F)F)F)F)(=O)(=O)O
Computed Properties
- Exact Mass: 385.86200
- Monoisotopic Mass: 247.95665587g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 2
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 62.8Ų
Experimental Properties
- PSA: 62.75000
- LogP: 2.70960
Barium Pentafluorobenzenesulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A800233-50mg |
Barium Pentafluorobenzenesulfonate |
71735-31-4 | 50mg |
$ 50.00 | 2022-06-01 | ||
| TRC | A800233-100mg |
Barium Pentafluorobenzenesulfonate |
71735-31-4 | 100mg |
$ 65.00 | 2022-06-01 | ||
| TRC | A800233-500mg |
Barium Pentafluorobenzenesulfonate |
71735-31-4 | 500mg |
$ 95.00 | 2022-06-01 |
Barium Pentafluorobenzenesulfonate Related Literature
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
71735-31-4 (Barium Pentafluorobenzenesulfonate) Related Products
- 46020-63-7(2,4-Difluorobenzenesulfonic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent